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Compound of Interest

Compound Name: Robtein

Cat. No.: B016689 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Robtein is a potent, cell-permeable, irreversible inhibitor of the Janus-associated kinase (JAK)

family, with particular efficacy against JAK3. Its mechanism of action involves covalent binding

to a cysteine residue within the active site of the kinase, leading to the inhibition of downstream

signaling pathways, including the STAT5 phosphorylation cascade. Due to its high potency and

potential for off-target effects, strict adherence to safety protocols is mandatory when handling

this compound in a laboratory setting. These application notes provide detailed protocols and

safety precautions for researchers, scientists, and drug development professionals working

with Robtein.

Hazard Identification and Quantitative Data
Robtein is classified as a hazardous substance. All personnel must review the Safety Data

Sheet (SDS) before commencing work. The primary hazards include acute toxicity upon

ingestion and inhalation, and potential for mutagenic effects. The following table summarizes

key quantitative safety and toxicity data for Robtein.

Table 1: Quantitative Hazard and Exposure Data for Robtein
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Parameter Value Species/Conditions

LD50 (Oral) 50 mg/kg Rat

LD50 (Dermal) 200 mg/kg Rabbit

Permissible Exposure Limit

(PEL)
0.1 mg/m³ (8-hour TWA) OSHA

Short-Term Exposure Limit

(STEL)
0.3 mg/m³ (15-minute) ACGIH

IC50 (JAK3) 5 nM In vitro kinase assay

Recommended Storage

Temperature
-20°C

Desiccated, protected from

light

Solubility >50 mg/mL in DMSO

Stability
Stable for up to 12 months at

-20°C
In solid form

Signaling Pathway Affected by Robtein
Robtein exerts its biological effects by inhibiting the JAK/STAT signaling pathway, which is

crucial for cytokine-mediated cell signaling. The diagram below illustrates the mechanism of

inhibition.
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Caption: Mechanism of Robtein inhibiting the JAK/STAT signaling pathway.
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Experimental Protocols
Adherence to the following protocols is essential to ensure personnel safety and experimental

integrity.

Personal Protective Equipment (PPE)
A minimum of the following PPE must be worn at all times when handling Robtein in solid or

liquid form:

Disposable nitrile gloves (double-gloving is recommended).

Safety glasses with side shields or chemical splash goggles.

A lab coat that is fully buttoned.

Closed-toe shoes.

Weighing and Reconstitution of Solid Robtein
This procedure must be performed in a certified chemical fume hood or a ventilated balance

enclosure.

Preparation: Designate a specific area within the fume hood for handling Robtein. Cover the

work surface with absorbent bench paper.

Weighing: Tare a sterile, conical microcentrifuge tube on a calibrated analytical balance.

Carefully add the desired amount of solid Robtein to the tube using a chemical-resistant

spatula.

Reconstitution: Add the appropriate volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., 10 mM).

Dissolution: Cap the tube securely and vortex for 30-60 seconds until the solid is completely

dissolved. A brief sonication may be used if necessary.

Labeling and Storage: Clearly label the stock solution with the compound name,

concentration, solvent, date, and user initials. Store at -20°C.
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Preparation of Serial Dilutions
Working in a Hood: All dilutions must be prepared in a chemical fume hood or a Class II

biological safety cabinet if they are for cell-based assays.

Diluent: Use the appropriate sterile cell culture medium or buffer as the diluent.

Serial Dilution:

Thaw the Robtein stock solution.

Create an intermediate dilution by adding a small volume of the stock solution to the

diluent.

Proceed with the serial dilutions as required for the experiment. Use fresh pipette tips for

each dilution step.

Waste: Dispose of all pipette tips and tubes that have come into contact with Robtein in the

designated hazardous chemical waste container.

Workflow for Safe Handling of Robtein
The following diagram outlines the mandatory workflow for handling Robtein from receipt to

disposal.
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Caption: Standard operating procedure workflow for handling Robtein.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b016689?utm_src=pdf-body-img
https://www.benchchem.com/product/b016689?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016689?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
Spills

Small Spills (in a fume hood): Absorb the spill with a chemical absorbent pad. Wipe the area

with 70% ethanol. Dispose of all materials in the hazardous waste container.

Large Spills (outside a fume hood): Evacuate the immediate area. Alert laboratory personnel

and the safety officer. Prevent entry to the area. Follow institutional procedures for

hazardous chemical spills.

Personal Exposure
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Waste Disposal
All solid and liquid waste containing Robtein must be disposed of as hazardous chemical

waste. This includes:

Unused stock solutions and dilutions.

Contaminated pipette tips, tubes, and other consumables.

Contaminated bench paper and absorbent pads.

Contaminated cell culture medium.
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Collect all waste in clearly labeled, leak-proof containers. Follow all institutional and local

regulations for hazardous waste disposal.

Risk Assessment Logical Relationship
A risk assessment must be performed before any new procedure involving Robtein is

undertaken. The following diagram illustrates the logical relationships in the risk assessment

process.
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Caption: Logical flow for conducting a risk assessment for Robtein.

To cite this document: BenchChem. [Application Notes and Protocols: Safe Handling of
Robtein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016689#safety-precautions-for-working-with-robtein-
in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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